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Compound of Interest

Compound Name:
Diethylene glycol bis(2-

chloroethyl) ether

Cat. No.: B1329262 Get Quote

Diethylene Glycol Bis(2-chloroethyl) Ether: A
Technical Review
An In-depth Guide for Researchers and Drug Development Professionals

Introduction
Diethylene glycol bis(2-chloroethyl) ether, with the CAS number 638-56-2, is a chemical

compound with a range of industrial and research applications. This technical guide provides a

comprehensive overview of its chemical and physical properties, historical context, synthesis,

and key experimental protocols. The information is intended for researchers, scientists, and

professionals in drug development who may encounter or utilize this compound in their work.

Chemical and Physical Properties
A summary of the key physicochemical properties of Diethylene glycol bis(2-chloroethyl)
ether is presented in the tables below for easy reference and comparison.

Table 1: General and Physical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1329262?utm_src=pdf-interest
https://www.benchchem.com/product/b1329262?utm_src=pdf-body
https://www.benchchem.com/product/b1329262?utm_src=pdf-body
https://www.benchchem.com/product/b1329262?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C8H16Cl2O3 [1][2]

Molecular Weight 231.11 g/mol [1]

Appearance
Colorless to yellow to green

clear liquid
[1]

Density 1.18 g/mL at 20 °C [2][3]

Boiling Point
105 °C at 0.2 mbar; 139 °C at

3mm Hg
[1][2]

Refractive Index n20/D 1.46 [1]

Solubility

Slightly soluble in water.

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate (Slightly), Methanol

(Slightly).

[2][3]

Table 2: Toxicological Data
Test Species Route Value Source(s)

LD50 Rat Oral 180 mg/kg [4]

LD50 Rabbit Dermal 1911.6 mg/kg [4]

LC50 Rat Inhalation 20 ppm (4 h) [5]

Historical Context
The history of Diethylene glycol bis(2-chloroethyl) ether is primarily linked to its use as a

chemical intermediate and solvent. While not as infamous as its parent compound, diethylene

glycol, which was responsible for numerous poisoning incidents in the 20th century due to its

use as a solvent in pharmaceuticals, the chloroethylated derivative has found its niche in

industrial applications.[6][7][8][9] Historically, it has been used as a high-boiling solvent and an

extractant for oils, fats, waxes, and greases.[2][3] Its utility stems from its chemical stability and

ability to dissolve a range of organic compounds.[1] In more recent times, its role as a building
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block in organic synthesis has become more prominent, particularly in the production of

polymers and specialty chemicals.[10]

Experimental Protocols
Synthesis of Diethylene Glycol Bis(2-chloroethyl) Ether
A common method for the synthesis of Diethylene glycol bis(2-chloroethyl) ether involves

the reaction of diethylene glycol with thionyl chloride.[11]

Materials:

Diethylene glycol

Thionyl chloride

Apparatus: A four-necked flask equipped with a stirrer, reflux condenser, thermometer, and a

constant pressure dropping funnel. An absorption device for evolved gases (e.g., a sodium

hydroxide solution trap) is also necessary.

Procedure:

Place diethylene glycol into the four-necked flask.

Under constant stirring, slowly add thionyl chloride dropwise to the diethylene glycol. The

molar ratio of diethylene glycol to thionyl chloride should be approximately 1:2.1 to 1:3.[11]

Control the addition rate to maintain the reaction temperature.

After the addition is complete, heat the mixture to a temperature between 90-130 °C and

maintain it for 60-150 minutes, or until the evolution of gas ceases.[11]

After the reaction is complete, purify the product by vacuum distillation. Collect the fraction at

108-110 °C / 10 mmHg.[11]

A visual representation of this experimental workflow is provided in the diagram below.
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Reaction Setup

Reaction

Work-up and Purification

1. Charge four-necked flask
with Diethylene Glycol

2. Prepare Thionyl Chloride
in dropping funnel

3. Add Thionyl Chloride dropwise
with stirring

4. Heat the mixture
(90-130 °C, 60-150 min)

5. Purify by vacuum distillation

6. Collect fraction at
108-110 °C / 10 mmHg

final_product

Final Product:
Diethylene glycol bis(2-chloroethyl) ether

Click to download full resolution via product page

Caption: Synthesis workflow for Diethylene glycol bis(2-chloroethyl) ether.
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Analytical Method: Gas Chromatography/Fourier
Transform Infrared Spectrometry (GC/FT-IR)
EPA Method 8430 provides a procedure for the identification and quantification of bis(2-

chloroethyl) ether and its hydrolysis products in aqueous matrices.[12][13]

Principle: This method utilizes direct aqueous injection (DAI) into a gas chromatograph (GC) for

separation of the analytes. The separated compounds are then detected by a Fourier

Transform Infrared (FT-IR) spectrometer, which provides identification based on the unique

infrared absorption spectrum of each molecule.[12]

Instrumentation:

Gas chromatograph (GC) equipped for direct aqueous injection.

Fourier Transform Infrared (FT-IR) spectrometer as a detector.

General Procedure (Summary):

Sample Preparation: Aqueous samples may require filtration.

Injection: A small volume of the aqueous sample is directly injected into the GC.

Separation: The components of the sample are separated based on their boiling points and

interactions with the GC column.

Detection and Identification: As each component elutes from the GC column, it passes

through the FT-IR detector. The FT-IR spectrometer records the infrared spectrum of the

eluting compound, allowing for its identification by comparing the spectrum to a library of

known spectra.

Quantification: The concentration of the analyte is determined by comparing the response

(e.g., peak area) to that of a calibration standard.

This method is particularly useful for analyzing water-soluble and thermally stable compounds

like Diethylene glycol bis(2-chloroethyl) ether.[12]
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Applications in Research and Development
Diethylene glycol bis(2-chloroethyl) ether serves as a versatile intermediate in various

chemical syntheses.[1] Its bifunctional nature, with two chloroethyl groups, allows for the

construction of more complex molecules.

Key Applications:

Polymer Chemistry: It is used in the synthesis of specialty polymers, where its structure can

impart flexibility and other desired properties to the polymer chain.[10]

Organic Synthesis: It acts as a key building block in the production of agrochemicals and

pharmaceuticals.[1] For example, it has been used in the synthesis of novel glycolipids that

have potential applications as HIV-1 drugs and in the preparation of PET imaging agents for

targeting brain β-amyloid.[14]

Surfactant Production: The compound is utilized in the formulation of surfactants,

contributing to improved wetting and emulsifying properties.[1]

A simplified logical diagram illustrating the role of Diethylene glycol bis(2-chloroethyl) ether
as a chemical intermediate is shown below.

Applications as a Chemical Intermediate

Diethylene glycol
bis(2-chloroethyl) ether

Specialty Polymers
Polymerization

Reactions

Agrochemicals
Multi-step
Synthesis

Pharmaceuticals
(e.g., HIV-1 drugs, PET imaging agents)

Organic
Synthesis

Surfactants

Derivatization
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Click to download full resolution via product page

Caption: Role as a chemical intermediate in various syntheses.

Conclusion
Diethylene glycol bis(2-chloroethyl) ether is a chemical with established industrial uses and

growing importance in specialized research areas, including pharmaceutical development. This

guide has provided a consolidated overview of its properties, history, and key experimental

methodologies. A thorough understanding of its characteristics and safe handling procedures is

essential for its effective and responsible use in both research and industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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